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Compound of Interest

Compound Name: Spaglumic Acid-d3

Cat. No.: B13856517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available solubility data for

Spaglumic Acid-d3 in water and methanol. Due to a lack of specific quantitative data for the

deuterated form, this document summarizes the solubility of its non-deuterated counterpart,

Spaglumic Acid, to serve as a valuable reference point for researchers. Additionally, a detailed

experimental protocol for determining solubility is provided, alongside a visual workflow to

guide laboratory practice.

Quantitative Solubility Data
Direct quantitative solubility data for Spaglumic Acid-d3 in water and methanol is not readily

available in published literature. However, several sources provide solubility information for the

non-deuterated Spaglumic Acid in water. These values can be used as an estimation for the

deuterated compound, though empirical verification is recommended. One source indicates

that Spaglumic Acid-d3 is soluble in both methanol and water, but does not provide

quantitative figures[1].

The table below summarizes the reported solubility of Spaglumic Acid in water.
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Solvent Reported Solubility
Molar
Concentration
(approx.)

Source

Water Soluble to 100 mM 100 mM [2]

Water 29 mg/mL 95.32 mM [3]

Water 100 mg/mL 328.68 mM [4]

Water <30.43 mg/mL <100 mM

Note: The molecular weight of Spaglumic Acid is approximately 304.26 g/mol , which was used

for the molar concentration calculations. The molecular weight of Spaglumic Acid-d3 is

approximately 307.27 g/mol . It is important to note that techniques such as sonication and

heating may be used to aid dissolution.

No quantitative solubility data for Spaglumic Acid or Spaglumic Acid-d3 in methanol was

identified in the reviewed sources.

Experimental Protocol for Solubility Determination
The following is a generalized protocol for determining the solubility of a compound such as

Spaglumic Acid-d3 in water and methanol using the shake-flask method, a common and

reliable technique.

Objective: To determine the equilibrium solubility of Spaglumic Acid-d3 in water and methanol

at a specified temperature.

Materials:

Spaglumic Acid-d3

Deionized water

Methanol (analytical grade)

Vials with screw caps
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Analytical balance

Vortex mixer

Constant temperature shaker/incubator

Centrifuge

Syringes and syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument for quantification

Volumetric flasks and pipettes

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of Spaglumic Acid-d3 to a series of vials. The exact amount

should be more than what is expected to dissolve.

Add a known volume of the solvent (water or methanol) to each vial.

Securely cap the vials.

Equilibration:

Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25

°C or 37 °C).

Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached. The system is at equilibrium when the concentration of the solute in the solution

remains constant over time.

Phase Separation:
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After equilibration, allow the vials to stand undisturbed at the set temperature for a short

period to allow for the settling of undissolved solid.

For finer particles, centrifuge the samples at a high speed to pellet the excess solid.

Sample Collection and Preparation:

Carefully withdraw an aliquot of the supernatant using a syringe.

Immediately filter the aliquot through a syringe filter into a clean vial to remove any

remaining undissolved particles. This step is critical to prevent overestimation of solubility.

Precisely dilute the filtered sample with the appropriate solvent to a concentration within

the calibration range of the analytical method.

Quantification:

Analyze the diluted samples using a validated analytical method, such as HPLC, to

determine the concentration of Spaglumic Acid-d3.

Prepare a calibration curve using standard solutions of known concentrations of

Spaglumic Acid-d3.

Calculate the concentration of the solute in the original saturated solution by applying the

dilution factor.

Data Reporting:

Express the solubility in appropriate units, such as mg/mL or moles/liter (M).

Report the temperature at which the solubility was determined.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of Spaglumic Acid-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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